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Compound of Interest

Compound Name: 3-Methoxypropanal

Cat. No.: B1583901 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety protocols and logistical procedures for the handling and

disposal of 3-Methoxypropanal. Designed for researchers, scientists, and drug development

professionals, this document outlines the necessary personal protective equipment (PPE),

operational steps, and waste management plans to ensure a safe laboratory environment.

Essential Safety and Handling Information
3-Methoxypropanal is a flammable liquid that can cause skin, eye, and respiratory irritation.[1]

Adherence to the following safety protocols is mandatory to minimize exposure and mitigate

risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling 3-Methoxypropanal.
The following table summarizes the required PPE, and the subsequent operational plan details

its use.
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PPE Component Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection Butyl rubber gloves

Provides superior resistance to

aldehydes, ketones, and

esters.[2][3]

Body Protection Flame-resistant lab coat

Protects against splashes of

the flammable liquid and

potential flash fires.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

For situations with inadequate

ventilation, an air-purifying

respirator with an organic

vapor cartridge is required.

Minimizes the inhalation of

harmful vapors that can cause

respiratory tract irritation.[4][5]

[6]

Quantitative Data Summary
While specific occupational exposure limits (OELs) such as OSHA PELs or ACGIH TLVs have

not been established for 3-Methoxypropanal, the following data is critical for safe handling.
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Property Value Source

CAS Number 2806-84-0 [7]

Molecular Formula C₄H₈O₂ [1][7]

Molecular Weight 88.11 g/mol [1]

Appearance Colorless liquid [8]

Boiling Point 111.3 °C at 760 mmHg [7][8]

Flash Point 18.2 °C (65.0 °F) [7][8][9]

GHS Hazard Statements

H225 (Highly flammable liquid

and vapor), H315 (Causes skin

irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

[1]

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedures meticulously to ensure the safe handling of 3-Methoxypropanal from

acquisition to disposal.

Preparation and Area Setup:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible within a 10-second travel

distance.[10]

Remove all potential ignition sources, including open flames, hot plates, and spark-

producing equipment, from the immediate work area.[6][10]

Assemble all necessary materials, including 3-Methoxypropanal in a sealed container,

appropriate laboratory glassware, and waste containers.
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Donning Personal Protective Equipment (PPE):

Put on a flame-resistant lab coat.

Don chemical splash goggles and, if a higher risk of splashing exists, a face shield.

Wear butyl rubber gloves, ensuring they are free of any defects.

Chemical Handling:

Conduct all work with 3-Methoxypropanal inside the chemical fume hood.

Use non-sparking tools when opening and closing containers.[4]

Dispense the required amount of the chemical carefully to avoid splashing.

Keep the container tightly closed when not in use.[6]

Post-Handling and Decontamination:

Upon completion of the procedure, securely cap the 3-Methoxypropanal container.

Decontaminate the work surface within the fume hood.

Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Managing 3-Methoxypropanal Waste
Proper disposal of 3-Methoxypropanal and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

3-Methoxypropanal waste is classified as a flammable hazardous waste.[11][12]

Collect all liquid waste containing 3-Methoxypropanal in a dedicated, properly labeled,

and sealed waste container.[11][13] The container should be made of a compatible
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material (e.g., glass or polyethylene).

Do not mix 3-Methoxypropanal waste with other incompatible waste streams.

Solid waste contaminated with 3-Methoxypropanal (e.g., gloves, paper towels) should be

collected in a separate, clearly labeled hazardous waste bag.

Labeling and Storage:

Label the hazardous waste container with "Hazardous Waste," "Flammable Liquid," and

the full chemical name, "3-Methoxypropanal."[11][14]

Store the waste container in a designated satellite accumulation area that is cool, dry, and

well-ventilated, away from ignition sources.[6][14]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[13][14]

Provide the EHS or contractor with an accurate description and volume of the waste.

Never dispose of 3-Methoxypropanal down the drain.[11][13]

Experimental Workflow Visualization
The following diagram illustrates the procedural flow for the safe handling of 3-
Methoxypropanal.
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Workflow for Safe Handling of 3-Methoxypropanal

1. Preparation

2. Don PPE

3. Chemical Handling

4. Post-Handling

5. Waste Disposal
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Remove Ignition Sources
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Chemical Splash Goggles

Butyl Rubber Gloves

Work Inside Fume Hood

Dispense Chemical

Keep Container Closed

Decontaminate Work Area

Remove PPE

Wash Hands

Collect in Labeled Container

Store in Designated Area

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Methoxypropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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